Cas no 131633-88-0 (3-piperazin-1-yl-1H-indazole)

• Product Name: 3-piperazin-1-yl-1H-indazole
• CAS No: 131633-88-0
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• MDL: MFCD00898832
• CID: 135015
• PubChem ID: 14823445
• Update Time: 2025-04-19

3-piperazin-1-yl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-piperazinyl)-1H-Indazole
• 1H-Indazole,3-(1-piperazinyl)-
• 3-(Piperazin-1-yl)-1H-indazole
• 3-piperazin-1-yl-1H-indazole
• 1-(1H-indazol-3-yl)piperazine
• 3-piperazin-1-yl-1-H-indazole
• 3-piperazin-1-ylindazole
• ACMC-20mu6i
• AGN-PC-002OFF
• AGN-PC-0D7F64
• CTK4B7414
• piperazinal-indazole
• SureCN1132419
• 1H-Indazole, 3-(1-piperazinyl)-
• AB07666
• 3 -(1-Piperazinyl)-1H-indazole
• BS-15182
• J-510931
• 3-(1 -Piperazinyl)-1H-indazole
• 3-piperazine-1-yl-1H-indazole
• 4-(1H-indazol-3-yl)piperazine
• 3-(1-Piperazinyl]-1H-indazole
• CS-0186719
• 4-(1 H-indazol-3-yl)piperazine
• 3-(1-Piperazinyl)-1 H-Indazole
• 3piperazin- 1-yl-1H-indazole
• AKOS015912259
• 131633-88-0
• 3-piperazin-1-yl-l H-indazole
• 3-(1-piperazinyl)-l H-indazole
• D82595
• HCNSJWYUKDBQNO-UHFFFAOYSA-N
• DTXSID80564433
• FT-0759359
• SCHEMBL1132419
• 3-piperazin-1-yl-1 H-indazole
• 4(1H-indazol-3-yl)piperazine
• DB-062834

• MDL： MFCD00898832
• Inchi： 1S/C11H14N4/c1-2-4-10-9(3-1)11(14-13-10)15-7-5-12-6-8-15/h1-4,12H,5-8H2,(H,13,14)
• InChI Key： HCNSJWYUKDBQNO-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=CC=3NN=2)CCNCC1

Computed Properties

• Exact Mass: 202.12202
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 43.95